Cas no 1306606-14-3 (2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride)

• Product Name: 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride
• CAS No: 1306606-14-3
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 4587249
• Update Time: 2025-06-15

2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(aminomethyl)-2-methoxyphenoxy]butanenitrile hydrochloride
• 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride

• Inchi： 1S/C12H16N2O2.ClH/c1-3-10(8-14)16-12-6-9(7-13)4-5-11(12)15-2;/h4-6,10H,3,7,13H2,1-2H3;1H
• InChI Key： LXGCDXAHRHLNBC-UHFFFAOYSA-N
• SMILES： O(C1C=C(CN)C=CC=1OC)C(C#N)CC.Cl

Additional information on 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride

Introduction to 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride (CAS No. 1306606-14-3)

2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1306606-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes an amine-substituted aromatic ring connected to a nitrile group via an aliphatic chain. The presence of both hydrochloride and methoxy functional groups further enhances its chemical reactivity and potential biological activity, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride is particularly noteworthy due to its ability to serve as a versatile building block in medicinal chemistry. The amine functionality provides a site for further derivatization, enabling the creation of more complex molecules with tailored pharmacological properties. Additionally, the nitrile group can undergo various transformations, such as hydrolysis or reduction, to yield carboxylic acids or amines, respectively. These chemical handles make the compound an attractive candidate for synthesizing small-molecule drugs targeting various disease pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The aromatic ring in 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride can interact with biological targets through π-stacking or hydrophobic interactions, while the aliphatic chain and substituents can modulate solubility and metabolic stability. These characteristics have prompted researchers to investigate its role in drug discovery efforts aimed at addressing unmet medical needs.

One of the most compelling aspects of 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that disrupt aberrant signaling networks. The structural features of this compound make it a promising scaffold for developing kinase inhibitors due to its ability to mimic natural substrates and bind effectively to the active sites of these enzymes.

Recent advancements in computational chemistry have further enhanced the utility of 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride as a drug discovery tool. Molecular modeling studies have demonstrated that modifications to its core structure can fine-tune its binding affinity and selectivity for target proteins. For instance, computational screening has identified derivatives of this compound that exhibit potent inhibitory activity against specific kinases while minimizing off-target effects. These findings highlight the importance of structure-based drug design in optimizing lead compounds for clinical development.

The synthesis of 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride presents unique challenges due to its complex functionalization requirements. However, recent improvements in synthetic methodologies have made it more accessible to medicinal chemists. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled efficient construction of its core scaffold. Additionally, green chemistry principles have been incorporated into its synthesis to minimize waste and improve sustainability, aligning with global efforts to promote environmentally responsible pharmaceutical manufacturing.

In clinical research, 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride has been investigated as a potential therapeutic agent in preclinical models. Initial studies suggest that derivatives of this compound exhibit promising biological activity against certain disease states. For example, animal models have shown that modified versions of this molecule can modulate inflammatory pathways or inhibit tumor growth. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and assess its safety profile before human trials can be initiated.

The future direction of research on 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically varying different functional groups within its framework, researchers can identify new analogs with enhanced efficacy and reduced toxicity. Additionally, exploring novel synthetic routes may enable large-scale production at lower costs, making it more feasible for industrial applications.

Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing the development of 2-5-(aminomethyl)-2-methoxyphenoxybutanenitrile hydrochloride and its derivatives. Such partnerships can leverage complementary expertise in synthetic chemistry, pharmacology, and biotechnology to accelerate the translation of laboratory discoveries into clinical therapies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the next generation of treatments.